Cas no 2287262-60-4 (2-[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid)

• Product Name: 2-[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• CAS No: 2287262-60-4
• MF: C₂₁H₁₉F₂NO₄
• MW: 387.37667298317
• CID: 6259127
• PubChem ID: 137945551
• Update Time: 2025-07-14

2-[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2287262-60-4
• EN300-6761574
• 2-[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid
• 2-{[(benzyloxy)carbonyl]amino}-2-[3-(3,4-difluorophenyl)bicyclo[1.1.1]pentan-1-yl]acetic acid

• Inchi： 1S/C21H19F2NO4/c22-15-7-6-14(8-16(15)23)20-10-21(11-20,12-20)17(18(25)26)24-19(27)28-9-13-4-2-1-3-5-13/h1-8,17H,9-12H2,(H,24,27)(H,25,26)
• InChI Key： RLRKIAOYTKLKOL-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C12CC(C(C(=O)O)NC(=O)OCC3C=CC=CC=3)(C1)C2)F

Computed Properties

• Exact Mass: 387.12821441g/mol
• Monoisotopic Mass: 387.12821441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 602
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 75.6Ų

Additional information on 2-[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid

Introduction to 2-[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic Acid

The compound 2-[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid (CAS No: 2287262-60-4) is a complex organic molecule with a unique structure that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of bicyclic compounds, which are known for their stability and potential bioactivity due to their rigid framework.

The molecular structure of this compound is characterized by a bicyclo[1.1.1]pentane ring system, which is substituted at the 3-position with a 3,4-difluorophenyl group and at the 1-position with a phenylmethoxycarbonylaminoacetic acid moiety. This combination of functional groups suggests that the compound may exhibit interesting pharmacological properties, particularly in terms of its ability to interact with biological targets such as enzymes or receptors.

Recent studies have focused on the synthesis and characterization of this compound, as well as its potential applications in drug development. Researchers have employed advanced synthetic techniques to construct the bicyclic framework and functionalize it with the desired substituents. These efforts have been driven by the need for novel chemical entities that can address unmet medical needs.

In terms of biological activity, preliminary assays have indicated that this compound may possess inhibitory effects on certain enzymes or pathways associated with diseases such as cancer or inflammation. For instance, studies have shown that the phenylmethoxycarbonylamino group may contribute to the compound's ability to modulate protein-protein interactions, a key mechanism in many therapeutic interventions.

The presence of fluorine atoms in the 3,4-difluorophenyl group adds another layer of complexity to the molecule's properties. Fluorine substitution is known to enhance lipophilicity and improve drug-like properties such as absorption and bioavailability. These attributes make the compound a promising candidate for further preclinical testing.

From an analytical standpoint, modern spectroscopic techniques such as NMR and mass spectrometry have been employed to confirm the compound's structure and purity. These analyses have provided valuable insights into the molecule's conformational preferences and stereochemical properties, which are critical for understanding its interactions with biological systems.

Looking ahead, ongoing research aims to optimize the compound's pharmacokinetic profile and evaluate its safety profile in preclinical models. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound into a potential therapeutic agent.

In conclusion, 2-[3-(3,4-Difluorophenyl)-1-bicyclo[1.1.1]pentanyl]-2-(phenylmethoxycarbonylamino)acetic acid represents a fascinating example of how structural complexity can be harnessed to create molecules with potential therapeutic value. As research progresses, this compound may pave the way for innovative treatments in various disease areas.